Cas no 2137793-13-4 (1H-Isoindol-1-one, 5-amino-2,3-dihydro-2-(3-methoxypropyl)-)

• Product Name: 1H-Isoindol-1-one, 5-amino-2,3-dihydro-2-(3-methoxypropyl)-
• CAS No: 2137793-13-4
• MF: C₁₂H₁₆N₂O₂
• MW: 220.267642974854
• CID: 5293333
• Update Time: 2025-10-31

1H-Isoindol-1-one, 5-amino-2,3-dihydro-2-(3-methoxypropyl)- Chemical and Physical Properties

Names and Identifiers

• 1H-Isoindol-1-one, 5-amino-2,3-dihydro-2-(3-methoxypropyl)-

• Inchi： 1S/C12H16N2O2/c1-16-6-2-5-14-8-9-7-10(13)3-4-11(9)12(14)15/h3-4,7H,2,5-6,8,13H2,1H3
• InChI Key： REZNBAOXMBWMNP-UHFFFAOYSA-N
• SMILES： C1(=O)C2=C(C=C(N)C=C2)CN1CCCOC

Additional information on 1H-Isoindol-1-one, 5-amino-2,3-dihydro-2-(3-methoxypropyl)-

Comprehensive Overview of 1H-Isoindol-1-one, 5-amino-2,3-dihydro-2-(3-methoxypropyl)- (CAS No. 2137793-13-4)

In the realm of organic chemistry and pharmaceutical research, 1H-Isoindol-1-one, 5-amino-2,3-dihydro-2-(3-methoxypropyl)- (CAS No. 2137793-13-4) has garnered significant attention due to its unique structural properties and potential applications. This compound, characterized by its isoindolone core and amino functional group, is a subject of interest for researchers exploring novel small-molecule therapeutics and biochemical probes. Its molecular framework, which includes a 3-methoxypropyl side chain, offers versatility in drug design, particularly in targeting enzyme inhibition and receptor modulation.

The growing demand for high-purity chemical intermediates in drug discovery has placed compounds like 1H-Isoindol-1-one, 5-amino-2,3-dihydro-2-(3-methoxypropyl)- at the forefront of synthetic chemistry. Recent trends in AI-driven drug discovery and computational chemistry have further highlighted the importance of such molecules, as they serve as building blocks for lead optimization and structure-activity relationship (SAR) studies. Researchers frequently search for synthetic routes, spectroscopic data, and solubility profiles of this compound, reflecting its relevance in modern laboratories.

One of the key advantages of CAS No. 2137793-13-4 lies in its potential application in central nervous system (CNS) drug development. The presence of the methoxypropyl moiety enhances its ability to cross the blood-brain barrier (BBB), making it a candidate for studying neurodegenerative diseases and psychiatric disorders. Additionally, its amino group provides a handle for further derivatization, enabling the creation of targeted drug conjugates or fluorescent labels for imaging studies.

From a synthetic perspective, the preparation of 1H-Isoindol-1-one, 5-amino-2,3-dihydro-2-(3-methoxypropyl)- often involves multi-step organic synthesis, with careful attention to regioselectivity and yield optimization. Common techniques such as N-alkylation, reductive amination, and cyclization reactions are employed to construct its core structure. Analytical methods like HPLC, NMR, and mass spectrometry are critical for verifying its purity and confirming its molecular identity.

Environmental and green chemistry considerations are also shaping the discourse around this compound. Researchers are increasingly exploring catalyst-free reactions and solvent-free conditions to synthesize derivatives of 1H-Isoindol-1-one, aligning with the global push for sustainable chemical processes. Such efforts not only reduce waste but also improve the scalability of production for industrial applications.

In conclusion, 1H-Isoindol-1-one, 5-amino-2,3-dihydro-2-(3-methoxypropyl)- (CAS No. 2137793-13-4) represents a valuable tool in medicinal chemistry and material science. Its structural features and functional groups make it a versatile candidate for drug discovery, bioconjugation, and molecular imaging. As the scientific community continues to uncover its potential, this compound is poised to play a pivotal role in advancing precision medicine and therapeutic innovation.